1-Tetradecyl-3-methylimidazolium

Surfactant Science Colloid Chemistry Formulation Development

Researchers seeking surface-active ionic liquids face a common trade-off: short-chain homologs (C10-C12) require high concentrations for micellization, while C16-C18 derivatives exhibit reduced antimicrobial activity and poor aqueous handling. [C14MIM]+ occupies the optimal performance niche. • CMC ~1.6 mmol/L (Br salt)-enables micellization at far lower concentrations than [C12MIM]Br (~11.5 mmol/L). • Near-maximal antimicrobial potency before the C16-C18 activity cut-off, positioning this homolog for disinfectant and preservative development. • Reversible CO₂ occlusion (BF₄ salt) with desorption at 40 °C-an energy-efficient alternative to amine scrubbing requiring 100-140 °C regeneration. Supplied as chloride, bromide, tetrafluoroborate, or hexafluorophosphate salts; 98% purity from BenchChem.

Molecular Formula C18H35N2+
Molecular Weight 279.5 g/mol
Cat. No. B1224123
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-Tetradecyl-3-methylimidazolium
Synonyms1-tetradecyl-3-methylimidazolium
1-tetradecyl-3-methylimidazolium hexafluorophosphate
C14-mimPF6
C14mimPF6
Molecular FormulaC18H35N2+
Molecular Weight279.5 g/mol
Structural Identifiers
SMILESCCCCCCCCCCCCCCN1C=C[N+](=C1)C
InChIInChI=1S/C18H35N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-20-17-16-19(2)18-20/h16-18H,3-15H2,1-2H3/q+1
InChIKeyBMKLRPQTYXVGNK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 20 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





1-Tetradecyl-3-methylimidazolium: Overview & Properties


1-Tetradecyl-3-methylimidazolium ([C14MIM]+) is a long-chain imidazolium-based ionic liquid (IL) with a C14 alkyl substituent, typically supplied as chloride, bromide, tetrafluoroborate, or hexafluorophosphate salts [1]. This cation combines the structural characteristics of cationic surfactants with the ionic liquid platform, exhibiting amphiphilic properties, micelle-forming capability, and biological activity that varies with counterion selection [2]. Key procurement-relevant attributes include its self-assembly behavior, which depends on both alkyl chain length and anion identity [3], as well as its ability to form ionic liquid crystalline phases under specific conditions [4].

Platform Long-chain imidazolium IL with C14 alkyl substituent
Behavior Amphiphilic, self-assembles into micelles & liquid crystalline phases
Selection Properties modulated by counterion (Cl⁻, BF₄⁻, PF₆⁻)

Why Substitution with Shorter-Chain Imidazolium ILs Fails


Substituting [C14MIM]+ with shorter-chain homologs (e.g., [C12MIM]+ or [C10MIM]+) is not equivalent because key physicochemical properties—critical micelle concentration (CMC), antimicrobial potency, and self-assembly behavior—exhibit strong alkyl chain length dependence [1]. Longer-chain ILs such as [C16MIM]+ or [C18MIM]+ may approach or exceed a 'cut-off' threshold where antimicrobial activity plateaus or declines despite increased hydrophobicity [2]. Additionally, the choice of anion (chloride, bromide, tetrafluoroborate, hexafluorophosphate) substantially modulates solubility, thermal behavior, and CO2 occlusion capacity [3]. The quantitative evidence below demonstrates that [C14MIM]+ occupies a distinct performance niche relative to adjacent homologs and conventional quaternary ammonium surfactants.

⚠️
Shorter-chain homologs (C10, C12) Higher CMC and lower antimicrobial potency; self-assembly profile may not transfer.
⚠️
Longer-chain homologs (C16, C18) Activity cut-off possible; reduced aqueous solubility and slower equilibration may limit processability.
⚠️
Different counterion Anion identity (Cl⁻, BF₄⁻, PF₆⁻) alters solubility, thermal behavior, and CO₂ occlusion capacity; direct replacement may require validation.

1-Tetradecyl-3-methylimidazolium: Quantitative Evidence vs. Analogs


CMC Scaling with Chain Length

[C14MIM]Br exhibits a CMC intermediate between [C12MIM]Br and [C16MIM]Br, reflecting systematic alkyl chain length effects on self-assembly thermodynamics. At 298.15 K, the CMC decreases by approximately one order of magnitude per two-carbon chain extension [1]. This predictable scaling enables formulation scientists to tune aggregation onset without switching to structurally dissimilar surfactant classes.

CMC Scaling
Head-to-head
[C14MIM]Br: ~1.6 mmol/L
Intermediate surfactant efficiency
~7× lower than C12; ~1.8× higher than C16 at 298.15 K
Surfactant Science Colloid Chemistry Formulation Development

Antimicrobial Activity and Chain Length Cut-Off

Antimicrobial activity of 1-alkyl-3-methylimidazolium chlorides increases with alkyl chain length up to a cut-off threshold at C16-C18, beyond which activity declines [1]. [C14MIM]Cl operates in the high-activity regime near the optimal chain length without crossing the cut-off, offering near-maximal potency while maintaining favorable physicochemical properties relative to longer-chain homologs.

Antimicrobial Trend
Class-level
C14 chain: high-activity region, near cut-off without decline
Positions in reported high-activity regime
MIC trend across C8–C18; cut-off at C16–C18 (Luczak et al.)
Antimicrobial Agents Biocides Structure-Activity Relationship

MEKC Separation Selectivity vs. Conventional Surfactant

In micellar electrokinetic chromatography (MEKC) of urinary nucleosides, [C14MIM]Br provides a different separation selectivity compared to the structurally analogous conventional surfactant TTAB, despite sharing the same tetradecyl chain length [1]. The imidazolium headgroup enables stronger interaction with polar analytes, attributed to π-system interactions and hydrogen bonding capability absent in the trimethylammonium headgroup [1].

MEKC Selectivity
Head-to-head
[C14MIM]Br vs TTAB: distinct separation of urinary nucleosides
Enhanced polar analyte interaction
Imidazolium headgroup provides π–π and H-bonding
Analytical Chemistry Electrophoresis Biomarker Analysis

CO2 Occlusion Under Thermal Cycling

[C14MIM]BF4 exhibits unique reversible CO2 occlusion behavior under rapid temperature quenching from liquid to solid phase, with complete desorption upon heating above its melting point (40 °C) [1]. This behavior is not a general property of all imidazolium ILs but arises from the specific combination of C14 chain length and BF4 anion, which forms a lamellar liquid crystalline phase providing dynamically accessible CO2 interaction sites [1]. The phenomenon is not observed in the PF6 salt under identical conditions [1].

CO₂ Occlusion
Head-to-head
[C14MIM]BF₄: reversible CO₂ occlusion; desorbs at 40 °C
Thermally switchable gas capture
Not observed with PF₆ salt; lamellar LC phase enables sites
Gas Separation CO2 Capture Ionic Liquid Crystals

Micellization Thermodynamic Driving Force

The thermodynamic driving force for micellization shifts systematically with alkyl chain length. For [C12MIM]BF4, micellization is entropy-driven; for [C14MIM]BF4 and [C16MIM]BF4, the process becomes enthalpy-driven [1]. This transition reflects increasing hydrophobic contribution to micelle formation as the alkyl chain extends beyond a critical length threshold.

Micellization Thermodynamics
Head-to-head
[C14MIM]BF₄: enthalpy-driven (ΔmicH dominates)
Less temperature-sensitive micelle formation
vs. entropy-driven [C12MIM]BF₄; supports thermal stability
Thermodynamics Physical Chemistry Surfactant Design

Crystallization in Alkane/Octanol Systems

[C14MIM]Cl exhibits selective crystallization behavior in alkane solvents when templated with 1-octanol. The compound is insoluble in 1-hexane, 1-octane, 1-decane, and 1-dodecane alone, but addition of 1-octanol (molar ratio IL/octanol = 1/3) induces rod-like single crystal growth [1]. Maximum crystal length of 5.2 mm was achieved in 1-octane, which is proposed to match the alkyl chain length of the IL cation [1]. No crystallization occurs in irregularly shaped solvents (2-methyloctane) [1].

Crystallization
Cross-study
Rod-like single crystals up to 5.2 mm in 1-octane/octanol
Enables anisotropic crystal synthesis
Requires octanol template; no crystallization in pure alkanes
Crystal Engineering Materials Synthesis Ionic Liquid Crystals

1-Tetradecyl-3-methylimidazolium: Validated Applications


Surfactant Formulations with Intermediate CMC

Based on direct CMC comparison data showing [C14MIM]Br (CMC ~1.6 mmol/L) positioned between [C12MIM]Br (~11.5 mmol/L) and [C16MIM]Br (~0.9 mmol/L) [1], formulators can select this chain length to achieve micellization at lower concentrations than C12 while maintaining better aqueous handling than C16. The enthalpy-driven micellization of the BF4 salt [2] further supports applications requiring thermal stability of micellar structures.

Antimicrobial Agents and Biocidal Surface Coatings

[C14MIM]+ salts operate in the high-activity region of the alkyl chain length series, with antimicrobial potency increasing up to the C16-C18 cut-off [1]. Procurement of the C14 homolog provides near-optimal antimicrobial activity without the potential activity decline or formulation limitations associated with longer-chain derivatives. This positions the compound for disinfectant, preservative, and antimicrobial coating development [2].

MEKC Analysis of Hydrophilic Metabolites

In micellar electrokinetic chromatography of urinary nucleosides, [C14MIM]Br offers distinct separation selectivity compared to conventional TTAB surfactant [1]. Analytical laboratories developing methods for polar, hydrophilic biomarkers may achieve improved resolution and reproducibility with this IL-type surfactant, particularly when borate complexation is employed to enhance electrostatic interactions with the imidazolium micelles [1].

Thermally Switchable CO2 Capture

The unique reversible CO2 occlusion property of [C14MIM]BF4 under rapid thermal quenching [1] enables temperature-cycled gas capture/release cycles with desorption occurring at 40 °C. This represents a potential alternative to amine scrubbing, which requires regeneration at 100-140 °C. The BF4 salt's lamellar liquid crystalline structure provides accessible CO2 interaction sites [1], while the PF6 salt does not exhibit comparable behavior.

Application
Selection Property
Validation Focus
Surfactant formulations with intermediate CMC
CMC positioned between C12 and C16 homologs
Micellization efficiency vs. shorter chain; processability vs. longer chain
Antimicrobial screening & biocidal coating research
Reported high activity within chain-length series
MIC screening against target strains; cut-off verification
MEKC of hydrophilic metabolites
Imidazolium headgroup selectivity for polar analytes
Separation resolution and reproducibility vs. conventional surfactants
Thermally switchable CO₂ capture
Reversible CO₂ occlusion with BF₄ salt under thermal quench
Temperature-cycled adsorption/desorption performance

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

24 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1-Tetradecyl-3-methylimidazolium

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.